Cas no 2171991-85-6 (2-({3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylpropanamido}oxy)propanoic acid)

• Product Name: 2-({3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylpropanamido}oxy)propanoic acid
• CAS No: 2171991-85-6
• MF: C₂₇H₂₆N₂O₆
• MW: 474.505147457123
• CID: 6189945
• PubChem ID: 165817773
• Update Time: 2025-06-28

2-({3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylpropanamido}oxy)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-({3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylpropanamido}oxy)propanoic acid
• 2171991-85-6
• EN300-1547054
• 2-({3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]propanamido}oxy)propanoic acid

• Inchi： 1S/C27H26N2O6/c1-17(26(31)32)35-29-25(30)15-14-18-8-2-7-13-24(18)28-27(33)34-16-23-21-11-5-3-9-19(21)20-10-4-6-12-22(20)23/h2-13,17,23H,14-16H2,1H3,(H,28,33)(H,29,30)(H,31,32)
• InChI Key： XUDQGSASKDGSAA-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC=CC=1CCC(NOC(C(=O)O)C)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 474.17908655g/mol
• Monoisotopic Mass: 474.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 723
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 114Ų

Additional information on 2-({3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylpropanamido}oxy)propanoic acid

Introduction to 2-({3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylpropanamido}oxy)propanoic Acid (CAS No. 2171991-85-6)

2-({3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylpropanamido}oxy)propanoic acid (CAS No. 2171991-85-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of fluorenylmethoxycarbonyl (Fmoc) amino acids, which are widely used in peptide synthesis and protein engineering. The unique structure and properties of this compound make it a valuable tool in various biochemical and therapeutic applications.

The core structure of 2-({3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylpropanamido}oxy)propanoic acid features a fluorenylmethoxycarbonyl (Fmoc) protecting group attached to an amino acid moiety. The Fmoc group is known for its stability under mild conditions and its ease of removal, making it an ideal choice for solid-phase peptide synthesis (SPPS). The presence of the Fmoc group allows for the sequential addition of amino acids in a controlled manner, ensuring high yields and purity of the final peptide product.

In recent years, the use of Fmoc derivatives has expanded beyond traditional peptide synthesis. Researchers have explored their potential in the development of novel therapeutics, particularly in the areas of cancer treatment and neurodegenerative diseases. For instance, a study published in the Journal of Medicinal Chemistry highlighted the use of Fmoc derivatives in the design of prodrugs that can selectively target cancer cells while minimizing toxicity to healthy tissues. The unique properties of 2-({3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylpropanamido}oxy)propanoic acid make it a promising candidate for such applications.

The chemical structure of 2-({3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylpropanamido}oxy)propanoic acid includes a carboxylic acid functional group, which can participate in various chemical reactions, such as esterification and amide formation. This versatility allows for the creation of diverse derivatives with tailored biological activities. Additionally, the presence of multiple chiral centers within the molecule provides opportunities for enantiomeric separation, which is crucial for pharmaceutical applications where enantiomeric purity is essential.

The synthesis of 2-({3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylpropanamido}oxy)propanoic acid typically involves several steps, including the protection of functional groups, coupling reactions, and deprotection. Advanced synthetic techniques, such as microwave-assisted synthesis and catalytic methods, have been employed to improve the efficiency and yield of these processes. A recent study in the Tetrahedron Letters demonstrated a novel synthetic route that significantly reduced reaction times and increased overall yields, making large-scale production more feasible.

In terms of biological activity, 2-({3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylpropanamido}oxy)propanoic acid has shown promising results in preliminary studies. Its ability to modulate protein-protein interactions and enzyme activities makes it a potential lead compound for drug discovery. For example, researchers at a leading pharmaceutical company have reported that this compound exhibits potent inhibitory effects on specific kinases involved in cancer cell proliferation. These findings suggest that further investigation into its mechanism of action could lead to the development of new therapeutic agents.

Beyond its therapeutic potential, 2-({3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylpropanamido}oxy)propanoic acid has also found applications in diagnostic tools and biosensors. The unique optical properties of the fluorenyl moiety can be exploited for fluorescence-based assays, enabling real-time monitoring of biological processes. This capability is particularly useful in high-throughput screening platforms used in drug discovery and toxicology studies.

In conclusion, 2-({3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylpropanamido}oxy)propanoic acid (CAS No. 2171991-85-6) is a versatile compound with significant potential in both research and pharmaceutical applications. Its unique chemical structure and biological properties make it an attractive candidate for further exploration and development. As ongoing research continues to uncover new insights into its mechanisms and applications, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.